Cas no 1403935-14-7 (5-Chloro-4-phenylthiazole)
5-Chloro-4-phenylthiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-4-phenylthiazole
- 5-chloro-4-phenyl-1,3-thiazole
- 1403935-14-7
- Thiazole, 5-chloro-4-phenyl-
-
- Inchi: 1S/C9H6ClNS/c10-9-8(11-6-12-9)7-4-2-1-3-5-7/h1-6H
- InChI Key: FOJMARKMYSWRON-UHFFFAOYSA-N
- SMILES: ClC1=C(C2C=CC=CC=2)N=CS1
Computed Properties
- Exact Mass: 194.9909481g/mol
- Monoisotopic Mass: 194.9909481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 41.1Ų
5-Chloro-4-phenylthiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189842-1g |
5-chloro-4-phenylthiazole |
1403935-14-7 | 95% | 1g |
$549 | 2021-08-05 | |
| Chemenu | CM189842-1g |
5-chloro-4-phenylthiazole |
1403935-14-7 | 95% | 1g |
$522 | 2023-01-07 | |
| Alichem | A059004298-1g |
5-Chloro-4-phenylthiazole |
1403935-14-7 | 95% | 1g |
$474.00 | 2022-04-02 |
5-Chloro-4-phenylthiazole Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 5-Chloro-4-phenylthiazole
Introduction to 5-Chloro-4-phenylthiazole (CAS No: 1403935-14-7)
5-Chloro-4-phenylthiazole, with the chemical identifier CAS No: 1403935-14-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole family, a class of sulfur-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 5-Chloro-4-phenylthiazole, particularly the presence of a chlorine substituent and a phenyl group, contribute to its unique chemical properties and potential therapeutic utilities.
The synthesis of 5-Chloro-4-phenylthiazole involves multi-step organic reactions, typically starting from readily available precursors such as thiourea and chlorobenzene derivatives. The introduction of the chlorine atom at the 5-position and the phenyl group at the 4-position enhances the reactivity of the molecule, making it a valuable intermediate in the development of more complex chemical entities. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards.
In recent years, 5-Chloro-4-phenylthiazole has been studied for its potential applications in medicinal chemistry. Thiazole derivatives are well-documented for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The structural motif of 5-Chloro-4-phenylthiazole suggests that it may interfere with essential biological pathways by binding to specific target proteins or enzymes. Preliminary in vitro studies have indicated promising activity against certain resistant bacterial strains, making this compound a candidate for further investigation in antibiotic development.
One of the most intriguing aspects of 5-Chloro-4-phenylthiazole is its ability to modulate enzyme activity through non-covalent interactions. The chlorine atom at the 5-position can participate in hydrogen bonding or electrostatic interactions with biological targets, while the phenyl group provides hydrophobic interactions. This dual functionality makes 5-Chloro-4-phenylthiazole a versatile scaffold for designing molecules with enhanced selectivity and potency. Researchers are exploring its potential as a kinase inhibitor, particularly in the context of tyrosine kinases that play a crucial role in cancer progression.
The pharmacokinetic profile of 5-Chloro-4-phenylthiazole is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy. Initial pharmacokinetic studies suggest that 5-Chloro-4-phenylthiazole exhibits moderate solubility in water and lipids, which could influence its bioavailability. Further research is needed to determine whether modifications to its structure could improve its pharmacokinetic properties without compromising its biological activity.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 5-Chloro-4-phenylthiazole to various biological targets using molecular docking simulations. These simulations help identify key interaction points between the compound and its targets, providing insights into how it might exert its effects at a molecular level. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and design more effective derivatives of 5-Chloro-4-phenylthiazole.
The environmental impact of synthesizing and using 5-Chloro-4-phenylthiazole is also being considered. Sustainable chemistry principles are being applied to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic methods that use recyclable catalysts or renewable solvents are being explored as alternatives to traditional synthetic approaches. Such efforts align with global initiatives to promote green chemistry and ensure that pharmaceutical production is environmentally responsible.
In conclusion, 5-Chloro-4-phenylthiazole (CAS No: 1403935-14-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in medicinal chemistry and drug development pipelines.
1403935-14-7 (5-Chloro-4-phenylthiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)